Cas no 28951-77-1 (Acetamide,2-hydroxy-N-(2,4,6-triamino-5-pyrimidinyl)-)

• Product Name: Acetamide,2-hydroxy-N-(2,4,6-triamino-5-pyrimidinyl)-
• CAS No: 28951-77-1
• MF: C₆H₁₀N₆O₂
• MW: 198.182599544525
• CID: 286663
• PubChem ID: 280620
• Update Time: 2025-04-19

Acetamide,2-hydroxy-N-(2,4,6-triamino-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-hydroxy-N-(2,4,6-triamino-5-pyrimidinyl)-
• 1-phenyl-3,5-dioxo-4-hydroxy-4-n-butyl-pyrazolidine
• 1-Phenyl-4-n-butyl-4-hydroxy-3,5-dioxopyrazolidin
• 2,4,6-triamino-5-(glycolamido)pyrimidine
• 2,4,6-Triamino-5-glycolamidopyrimidin
• 2,4,6-Triamino-5-glykoloylamino-pyrimidin
• 2-hydroxymofebutazone
• 2-hydroxy-N-(2,4,6-triamino-pyrimidin-5-yl)-acetamide
• 3,5-Pyrazolidinedione, 4-butyl-4-hydroxy-1-phenyl-
• 4-butyl-4-hydrox
• 4-Hydroxymofebutazone
• 4-OH-Mpb
• AC1O56V1
• DTXSID30951571
• URCUQFZFCGXHNR-UHFFFAOYSA-N
• 2-Hydroxy-N-(2,4,6-triamino-5-pyrimidinyl)acetamide #
• 2-hydroxy-n-(2,4,6-triaminopyrimidin-5-yl)acetamide
• N-(6-Amino-2,4-diimino-1,2,3,4-tetrahydropyrimidin-5-yl)-2-hydroxyethanimidic acid
• 2,4,6-Triamino-5-glycolamidopyrimidine
• 28951-77-1
• NSC-132499
• NSC132499

• Inchi： 1S/C6H10N6O2/c7-4-3(10-2(14)1-13)5(8)12-6(9)11-4/h13H,1H2,(H,10,14)(H6,7,8,9,11,12)
• InChI Key： URCUQFZFCGXHNR-UHFFFAOYSA-N
• SMILES： OCC(NC1=C(N)N=C(N)N=C1N)=O

Computed Properties

• Exact Mass: 198.0867
• Monoisotopic Mass: 198.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.749
• Refractive Index: 1.857
• PSA: 153.17
• LogP: -0.02940